Cas no 2229156-37-8 (tert-butyl N-3-amino-2-(2-methylquinolin-6-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2-methylquinolin-6-yl)propylcarbamate
• CAS No: 2229156-37-8
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• CID: 5952011
• PubChem ID: 165828405
• Update Time: 2025-06-14

tert-butyl N-3-amino-2-(2-methylquinolin-6-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2-methylquinolin-6-yl)propylcarbamate
• 2229156-37-8
• EN300-1891106
• tert-butyl N-[3-amino-2-(2-methylquinolin-6-yl)propyl]carbamate

• Inchi： 1S/C18H25N3O2/c1-12-5-6-14-9-13(7-8-16(14)21-12)15(10-19)11-20-17(22)23-18(2,3)4/h5-9,15H,10-11,19H2,1-4H3,(H,20,22)
• InChI Key： CXUCGTLUEZLFLS-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C=CC2C(=CC=C(C)N=2)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 315.19467705g/mol
• Monoisotopic Mass: 315.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-3-amino-2-(2-methylquinolin-6-yl)propylcarbamate

Recent Advances in the Study of tert-Butyl N-3-amino-2-(2-methylquinolin-6-yl)propylcarbamate (CAS: 2229156-37-8)

The compound tert-butyl N-3-amino-2-(2-methylquinolin-6-yl)propylcarbamate (CAS: 2229156-37-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its quinoline scaffold and carbamate functionality, has been explored for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its pharmacological properties and mechanistic insights.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of more complex molecules targeting protein kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The structural features of tert-butyl N-3-amino-2-(2-methylquinolin-6-yl)propylcarbamate, such as the quinoline moiety, make it a promising scaffold for designing selective kinase inhibitors. Recent publications have highlighted its utility in the development of compounds with improved potency and selectivity against specific kinase targets.

In addition to its applications in kinase inhibitor development, this compound has also been investigated for its potential in other therapeutic areas. For instance, studies have explored its use as a building block for the synthesis of protease inhibitors and modulators of G-protein-coupled receptors (GPCRs). The versatility of this molecule underscores its importance in medicinal chemistry, where it serves as a valuable tool for structure-activity relationship (SAR) studies and lead optimization.

Recent advancements in synthetic methodologies have further enhanced the accessibility of tert-butyl N-3-amino-2-(2-methylquinolin-6-yl)propylcarbamate. Novel catalytic systems and green chemistry approaches have been employed to improve the yield and purity of the compound, facilitating its use in large-scale pharmaceutical production. These developments are particularly relevant given the growing demand for efficient and sustainable synthetic routes in the pharmaceutical industry.

Looking ahead, the continued exploration of tert-butyl N-3-amino-2-(2-methylquinolin-6-yl)propylcarbamate and its derivatives holds great promise for the discovery of new therapeutic agents. Future research directions may include the investigation of its pharmacokinetic properties, in vivo efficacy, and potential combination therapies. As the field of chemical biology continues to evolve, this compound is likely to remain a focal point for innovative drug discovery efforts.